Cas no 67617-35-0 (tert-Butyl D-leucinate)

• Product Name: tert-Butyl D-leucinate
• CAS No: 67617-35-0
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• MDL: MFCD10568783
• CID: 502201
• PubChem ID: 7021798
• Update Time: 2025-08-04

tert-Butyl D-leucinate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-amino-4-methylpentanoate
• D-Leucine, 1,1-dimethylethyl ester
• H-D-Leu-OBut·HCl
• H-D-Leu-OtBu · HCl
• H-D-Leu-OtBu*HCl
• H-D-Leu-OtBu.HCl
• H-D-Leu-OtBu�HCl
• tert-butyl (2R)-2-amino-4-methylpentanoate
• tert-Butyl D-leucinate
• FD21899
• EN300-148439
• 67617-35-0
• d-leucine t-butyl ester
• CS-0454850
• D-Leucine tert-butyl ester
• BS-24440
• MFCD10568783
• HBEJJYHFTZDAHZ-MRVPVSSYSA-N
• DTXSID50427400
• (R)-tert-Butyl 2-amino-4-methylpentanoate (H-D-Leu-OtBu)
• AKOS017438981
• SCHEMBL2541315
• H-D-LEU-OTBU HCL

• MDL： MFCD10568783
• Inchi： 1S/C10H21NO2/c1-7(2)6-8(11)9(12)13-10(3,4)5/h7-8H,6,11H2,1-5H3/t8-/m1/s1
• InChI Key： HBEJJYHFTZDAHZ-MRVPVSSYSA-N
• SMILES： O(C([C@@H](CC(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.929±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 222.4±13.0 ºC (760 Torr),
• Flash Point: 90.3±17.4 ºC,
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• PSA: 52.32000
• LogP: 2.40180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives